17-oxo-7(Z),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid
17-oxo-7(Z),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid
Docosapentaenoic acid (DPA) is a ω-3 fatty acid found in fish oils. 17-keto-7(Z),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid is a metabolite of lipoxygenase-mediated oxidation of DPA that is produced endogenously by aspirin-enhanced COX-2 activity. It has been shown to activate Nrf2-dependent antioxidant gene expression, to act as a PPARγ agonist (EC50 = ~200 nM), and to inhibit pro-inflammatory cytokine and nitric oxide production at biological concentration ranges (5-25 µM).
Brand Name:
Vulcanchem
CAS No.:
1233715-33-7
VCID:
VC0163814
InChI:
InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11,13,15-16,19H,2,4,9-10,12,14,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11+,15-3-,19-16-
SMILES:
CCC=CCC(=O)C=CC=CCC=CCC=CCCCCCC(=O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.5
17-oxo-7(Z),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid
CAS No.: 1233715-33-7
Reference Standards
VCID: VC0163814
Molecular Formula: C22H32O3
Molecular Weight: 344.5
| CAS No. | 1233715-33-7 |
|---|---|
| Product Name | 17-oxo-7(Z),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.5 |
| IUPAC Name | (7Z,10Z,13E,15Z,19Z)-17-oxodocosa-7,10,13,15,19-pentaenoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11,13,15-16,19H,2,4,9-10,12,14,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11+,15-3-,19-16- |
| Standard InChIKey | PWVSFTLICCBISU-UCMLWGQMSA-N |
| SMILES | CCC=CCC(=O)C=CC=CCC=CCC=CCCCCCC(=O)O |
| Description | Docosapentaenoic acid (DPA) is a ω-3 fatty acid found in fish oils. 17-keto-7(Z),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid is a metabolite of lipoxygenase-mediated oxidation of DPA that is produced endogenously by aspirin-enhanced COX-2 activity. It has been shown to activate Nrf2-dependent antioxidant gene expression, to act as a PPARγ agonist (EC50 = ~200 nM), and to inhibit pro-inflammatory cytokine and nitric oxide production at biological concentration ranges (5-25 µM). |
| Synonyms | EFOX;17-oxo-DPA;17-oxo-7(Z),10(Z),13(Z),15(E),19(Z)-DPA |
| Reference | 1.Jie, M.S.F.L.K., and Pasha, M.K. Fatty acids, fatty acid analogues and their derivatives. Natural Product Reports 607-629 (1998). |
| PubChem Compound | 52195786 |
| Last Modified | Nov 11 2021 |
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